3-(1,3-benzothiazol-2-yl)-2-methyl-4-oxo-4H-chromen-7-yl 2-methylpropanoate
Cat. No. B2432492
CAS RN:
577767-44-3
M. Wt: 379.43
InChI Key: BNWGTNZOSKNVTN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Synthesis Analysis
The synthesis of benzothiazole derivatives, which are part of the compound , can be achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions .Molecular Structure Analysis
The molecular structure of this compound is complex, involving multiple rings and functional groups. It includes a benzothiazole moiety, a chromenone moiety, and a propanoate moiety.Scientific Research Applications
- Background : Recent research has focused on benzothiazole derivatives as potential anti-tubercular agents. These compounds are synthesized through various pathways, including diazo-coupling, Knoevenagel condensation, Biginelli reaction, and microwave irradiation .
- In Vitro and In Vivo Activity : STK845264 and related benzothiazole derivatives have demonstrated inhibitory effects against Mycobacterium tuberculosis (M. tuberculosis). Researchers have compared their inhibitory concentrations with standard reference drugs .
- Mechanism of Resistance : The review also discusses the mechanism of resistance of existing anti-TB drugs, providing valuable insights for drug development .
- Structure-Activity Relationships (SAR) : Investigations into SAR help identify key features that enhance anti-tubercular activity. Molecular docking studies against the target DprE1 contribute to finding potent inhibitors .
- CO2-Mediated Synthesis : A novel route involves cyclization of 2-aminothiophenols with CO2 in the presence of diethylsilane catalyzed by 1,5-diazabicyclo[4.3.0]non-5-ene (DBN). This method yields various benzothiazoles efficiently .
- Activated Carbon-Catalyzed Synthesis : Eco-friendly sulfonic-acid-functionalized activated carbon has been used to synthesize 2-aryl benzothiazole derivatives. This approach offers a facile and sustainable strategy .
- Expertise : Researchers have explored STK845264’s potential as a bioactive glycohybrid. This involves combining heterocyclic molecules with carbohydrate-inspired structures for medicinal purposes .
- In Silico Docking : Computational studies assess the binding affinity of STK845264 and related compounds to protein targets. Understanding protein-ligand interactions aids drug design .
Anti-Tubercular Activity
Synthetic Strategies and Cyclization
Bioactive Glycohybrids
Protein-Ligand Interaction Studies
Future Directions
properties
IUPAC Name |
[3-(1,3-benzothiazol-2-yl)-2-methyl-4-oxochromen-7-yl] 2-methylpropanoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17NO4S/c1-11(2)21(24)26-13-8-9-14-16(10-13)25-12(3)18(19(14)23)20-22-15-6-4-5-7-17(15)27-20/h4-11H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BNWGTNZOSKNVTN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)C2=C(O1)C=C(C=C2)OC(=O)C(C)C)C3=NC4=CC=CC=C4S3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1,3-benzothiazol-2-yl)-2-methyl-4-oxo-4H-chromen-7-yl 2-methylpropanoate | |
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